2-Methylheptahexacontane

• CAS RN: 179268-62-3
• Molecular Formula: C68H138
• Molecular Weight: 955.8 g/mol
• IUPAC Name: 2-methylheptahexacontane
• InChI: InChI=1S/C68H138/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61-62-63-64-65-66-67-68(2)3/h68H,4-67H2,1-3H3
• InChI Key: JASDMAPPHMRNGD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)C
• synonyms: ISOOCTAHEXACONTA NE

Description

2-Methylheptahexacontane is a long-chain hydrocarbon that has garnered significant attention in scientific research due to its unique properties and potential applications. This compound is a member of the alkane family, which consists of hydrocarbons that contain only single covalent bonds between carbon atoms. 2-Methylheptahexacontane has a molecular formula of C47H96 and a molecular weight of 658.26 g/mol. It is a colorless, odorless, and tasteless liquid that is insoluble in water but soluble in organic solvents.

Mechanism of Action

The mechanism of action of 2-Methylheptahexacontane is not well understood, and further research is needed to elucidate its biological effects. However, it is believed that 2-Methylheptahexacontane may interact with cell membranes and alter their physical properties, potentially affecting cellular processes such as membrane transport and signaling.
Biochemical and Physiological Effects:
There is currently limited research on the biochemical and physiological effects of 2-Methylheptahexacontane. However, some studies have suggested that long-chain hydrocarbons like 2-Methylheptahexacontane may have anti-inflammatory and antioxidant properties, which could have potential health benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methylheptahexacontane in lab experiments is its high molecular weight, which makes it an ideal candidate for studying the properties of long-chain hydrocarbons. Additionally, its low volatility and insolubility in water make it a stable and easy-to-handle compound. However, one limitation of using 2-Methylheptahexacontane is its high cost, which may make it less accessible for some researchers.

Future Directions

There are several potential future directions for research on 2-Methylheptahexacontane. One area of interest is its potential use as a biomarker for certain diseases, such as Alzheimer's disease. Additionally, further research is needed to understand the mechanism of action of 2-Methylheptahexacontane and its potential effects on cellular processes. Finally, there is potential for the development of new lubricants and other industrial applications based on the properties of long-chain hydrocarbons like 2-Methylheptahexacontane.

Synthesis Methods

The synthesis of 2-Methylheptahexacontane can be achieved through several methods, including the catalytic hydrogenation of long-chain alkenes, the hydroformylation of long-chain alkenes, and the Fischer-Tropsch synthesis of carbon monoxide and hydrogen. The most commonly used method is the catalytic hydrogenation of long-chain alkenes, which involves the reaction of long-chain alkenes with hydrogen gas in the presence of a catalyst, such as palladium or platinum. This reaction results in the conversion of the double bonds in the alkene to single bonds, forming a long-chain alkane.

Scientific Research Applications

2-Methylheptahexacontane has several potential applications in scientific research, including its use as a reference compound in mass spectrometry, its use as a standard in gas chromatography, and its use as a model compound for studying the properties of long-chain hydrocarbons. Additionally, 2-Methylheptahexacontane has been used as a component in lubricants, where its high molecular weight and low volatility make it an ideal candidate for use in high-temperature and high-pressure applications.